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For Researchers, Scientists, and Drug Development Professionals

Introduction
JHW007 hydrochloride is a potent and selective atypical dopamine transporter (DAT) inhibitor,

structurally related to benztropine. Unlike typical DAT inhibitors such as cocaine, JHW007

exhibits a unique pharmacological profile characterized by a slow onset and long duration of

action at the DAT. This profile is associated with a lower abuse potential and the ability to

attenuate the behavioral effects of cocaine, making it a compound of significant interest for the

development of pharmacotherapies for cocaine addiction.[1] These application notes provide a

summary of the preclinical behavioral effects of JHW007 hydrochloride and detailed protocols

for its use in relevant animal models.

Mechanism of Action
JHW007 binds with high affinity to the dopamine transporter, inhibiting the reuptake of

dopamine from the synaptic cleft and thereby increasing extracellular dopamine levels. Its

"atypical" binding kinetics are thought to underlie its differential behavioral effects compared to

cocaine. JHW007 has a high selectivity for the DAT over other monoamine transporters.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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